Cas no 13753-57-6 (4,4'-Dipyrazolylmethane)

• Product Name: 4,4'-Dipyrazolylmethane
• CAS No: 13753-57-6
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 225484
• PubChem ID: 164433
• Update Time: 2025-11-02

4,4'-Dipyrazolylmethane Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4,4'-methylenebis-
• 4-(1H-pyrazol-4-ylmethyl)-1H-pyrazole
• 4,4'-Dipyrazolylmethane
• 4,4'-Methylenedipyrazole
• Pyrazole,4,4'-methylenedi- (8CI)
• Di(1H-pyrazol-4-yl)methane
• 13753-57-6
• SCHEMBL14131007
• 1H-Pyrazole, 4,4'-methylenebis-
• 4,4'-Methylenedi(1H-pyrazole)
• DTXSID70929815

• Inchi： 1S/C7H8N4/c1(6-2-8-9-3-6)7-4-10-11-5-7/h2-5H,1H2,(H,8,9)(H,10,11)
• InChI Key： VZOORPIHUVKFKA-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)CC1C=NNC=1

Computed Properties

• Exact Mass: 148.075
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.4Ų

Additional information on 4,4'-Dipyrazolylmethane

4,4'-Dipyrazolylmethane (CAS No. 13753-57-6): A Versatile Building Block in Modern Chemistry

4,4'-Dipyrazolylmethane (CAS No. 13753-57-6) is a fascinating organic compound that has garnered significant attention in recent years due to its unique structural features and wide-ranging applications. As a dipyrazole derivative, this molecule serves as a crucial building block in coordination chemistry, materials science, and pharmaceutical research. The compound's molecular structure consists of two pyrazole rings connected by a methylene bridge, creating a versatile scaffold that can participate in various chemical interactions.

The growing interest in 4,4'-dipyrazolylmethane synthesis and applications reflects current trends in chemical research, particularly in the development of novel metal-organic frameworks (MOFs) and coordination polymers. Researchers are increasingly exploring how this compound can contribute to advancements in molecular recognition, catalysis, and functional materials. Its ability to form stable complexes with transition metals makes it particularly valuable in designing new materials with tailored properties.

From a structural perspective, 4,4'-dipyrazolylmethane properties include excellent thermal stability and the ability to act as a bidentate ligand. These characteristics have led to its use in creating sophisticated molecular architectures. Recent studies have focused on how modifications to the dipyrazolylmethane core structure can influence the electronic and steric properties of resulting complexes, opening new possibilities in materials design.

The pharmaceutical industry has shown particular interest in 4,4'-dipyrazolylmethane derivatives due to their potential biological activities. While not directly therapeutic, these compounds serve as valuable intermediates in drug discovery programs. Their heterocyclic structure mimics important pharmacophores found in many bioactive molecules, making them useful scaffolds for medicinal chemistry applications.

In materials science, researchers are investigating 4,4'-dipyrazolylmethane applications in creating luminescent materials and sensors. The compound's ability to coordinate with various metal ions while maintaining structural integrity makes it ideal for developing photoactive materials and molecular sensors. These applications align with current market demands for advanced functional materials in electronics and environmental monitoring.

The synthesis of 4,4'-dipyrazolylmethane typically involves condensation reactions of appropriate pyrazole precursors. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. These developments respond to growing concerns about sustainable chemical production and align with industry trends toward eco-friendly synthesis methods.

Quality control for 4,4'-dipyrazolylmethane (CAS 13753-57-6) involves rigorous analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the high purity standards required for research and industrial applications. The analytical data also provides valuable information about the compound's stability and shelf life under various storage conditions.

Market analysis indicates steady growth in demand for specialized dipyrazole compounds, driven by expanding applications in multiple industries. Suppliers of 4,4'-dipyrazolylmethane are responding by developing customized formulations and packaging options to meet diverse research needs. The compound's versatility ensures its continued relevance in both academic and industrial settings.

Future research directions for 4,4'-dipyrazolylmethane include exploring its potential in energy storage systems and smart materials. Scientists are particularly interested in how modifications to its structure might enhance performance in these emerging applications. These investigations align with global research priorities in sustainable technology development.

For researchers working with 4,4'-dipyrazolylmethane, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be followed. The compound's stability under various conditions makes it convenient for transportation and storage, contributing to its popularity as a research chemical.

The scientific literature contains numerous references to 4,4'-dipyrazolylmethane crystal structures and their analysis. These studies provide valuable insights into the compound's conformational preferences and intermolecular interactions. Such structural information is crucial for designing new materials and understanding the compound's behavior in different environments.

In conclusion, 4,4'-Dipyrazolylmethane (CAS 13753-57-6) represents an important class of nitrogen-containing heterocycles with broad utility across multiple scientific disciplines. Its combination of structural versatility, synthetic accessibility, and functional diversity ensures its continued importance in chemical research and industrial applications. As scientific understanding of this compound grows, so too will its potential to contribute to technological advancements in various fields.